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An in-depth guide to the foundational experiments on the chemical inertness of argon and

xenon, tailored for researchers, scientists, and drug development professionals. This document

details the pioneering work that established the noble gases as a new group in the periodic

table and the early, unsuccessful attempts to induce chemical reactivity.

The Discovery of Argon: A Discrepancy in Density
The journey to understanding the inertness of argon began with a puzzle. In the late 19th

century, Lord Rayleigh observed a consistent discrepancy in the density of nitrogen gas

obtained from different sources. This observation was the crucial first step that led to the

discovery of a new, unreactive element in the atmosphere.

Experimental Protocol: Density Determination of
Nitrogen
Lord Rayleigh's experiments involved meticulous measurements of the mass of a known

volume of gas under controlled temperature and pressure.

Objective: To precisely determine and compare the density of nitrogen gas derived from

atmospheric air and from chemical decomposition.

Methodology:
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Preparation of "Atmospheric" Nitrogen: Air was passed over heated copper to remove

oxygen. The remaining gas, primarily nitrogen, was then dried and collected.

Preparation of "Chemical" Nitrogen: Nitrogen was produced by the decomposition of a

nitrogen-containing compound, such as ammonia (from heating a solution of ammonium

nitrite) or urea. This ensured a pure sample of nitrogen, free from other atmospheric gases.

Density Measurement: A glass globe of a known volume was evacuated and weighed. It was

then filled with the nitrogen gas sample at a specific temperature and pressure, and weighed

again. The difference in weight gave the mass of the gas. By dividing the mass by the

volume, the density was calculated.

Quantitative Data: The Density Anomaly
The consistent difference in the measured densities provided strong evidence for the presence

of an unknown, heavier gas in atmospheric nitrogen.

Gas Source Investigator
Reported Density (g/L) at
STP

From Air Lord Rayleigh 1.2572

From Ammonia Lord Rayleigh 1.2505

From Nitric Oxide Lord Rayleigh 1.2506

From Ammonium Nitrite Lord Rayleigh 1.2508

This small but persistent discrepancy of about 0.5% was too large to be experimental error,

suggesting that "atmospheric nitrogen" was not pure.

Isolating Argon: The Sparking Experiment
To isolate the unknown gas, Lord Rayleigh and William Ramsay performed a series of

experiments designed to remove all known components of air. The most famous of these

involved sparking a mixture of air and oxygen over an alkali solution.

Experimental Protocol: Isolation of Argon from Air
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Objective: To remove nitrogen and oxygen from a sample of air to isolate the unreactive

component.

Apparatus: A large inverted flask containing a mixture of air and oxygen, with platinum

electrodes sealed through the glass. The mouth of the flask was sealed with a pool of mercury,

and a solution of caustic soda (sodium hydroxide) was introduced into the flask.

Methodology:

A mixture of atmospheric nitrogen (with oxygen already removed) and additional oxygen was

confined in the flask over a sodium hydroxide solution.

A high-voltage electric discharge was passed between the platinum electrodes, causing the

nitrogen and oxygen to react, forming nitrogen oxides.

The nitrogen oxides formed were acidic and were absorbed by the sodium hydroxide

solution.

The process of adding oxygen and sparking was continued until no further decrease in the

volume of the gas was observed, indicating that all the nitrogen had been removed.

The excess oxygen was then removed by passing the remaining gas over heated copper.

The small volume of gas that remained was the newly discovered element, argon.

Experimental Workflow: Isolation of Argon
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Caption: Workflow for the isolation of argon from atmospheric air.
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Early Attempts at Reactivity: The Inertness of Argon
Once isolated, argon was subjected to a barrage of experiments designed to induce chemical

combination. All of these early attempts failed, cementing its reputation as an inert gas.

Experimental Attempts to React Argon:

With Oxygen and Nitrogen: The very method of its isolation (prolonged sparking with oxygen)

demonstrated its lack of reactivity with these elements.

With Hydrogen: Sparking argon with hydrogen gas yielded no reaction.

With Chlorine and Bromine: Passing argon through a red-hot tube with chlorine or bromine

vapor produced no new compounds.

With Strong Reagents: Argon was passed over heated and molten strong reagents with no

effect.

Table: Summary of Early Reactivity Tests on Argon
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Reagent(s) Conditions Result

Oxygen High-voltage electric spark No reaction

Hydrogen High-voltage electric spark No reaction

Chlorine Passed through a red-hot tube No reaction

Bromine Passed through a red-hot tube No reaction

Sodium Molten No reaction

Potassium Molten No reaction

Phosphorus Red-hot No reaction

Sulfur Vapor No reaction

Tellurium Vapor No reaction

Hydrochloric Acid High temperature No reaction

Nitric Acid High temperature No reaction

Aqua Regia Boiling No reaction

The Discovery and Inertness of Xenon
Following the discovery of argon and helium, William Ramsay and Morris Travers continued

their work on the fractional distillation of liquid air, leading to the discovery of neon, krypton,

and finally, xenon in 1898. Like argon, xenon was found to be chemically inert in all early

experiments.

Experimental Protocol: Isolation of Xenon
Objective: To isolate heavier noble gas components from the residue of evaporated liquid air.

Methodology:

Large quantities of liquid air were allowed to evaporate slowly.

The last, least volatile fractions of the evaporated air were collected.
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This collected gas was then subjected to further fractional distillation at low temperatures

and pressures.

The individual components (krypton and xenon) were separated based on their different

boiling points.

The presence of new elements was confirmed by their unique emission spectra.

Early Reactivity Tests on Xenon
Similar to argon, early attempts to form compounds of xenon were unsuccessful. It was

subjected to powerful oxidizing and reducing agents under various conditions, but no reactions

were observed. This led to the firm classification of xenon, along with the other noble gases, as

being chemically inert. It wasn't until 1962 that Neil Bartlett succeeded in creating the first noble

gas compound, xenon hexafluoroplatinate, which overturned the long-held belief of their

complete inertness.

Logical Framework: Establishing Inertness
The conclusion of chemical inertness for argon and xenon in the early 20th century was based

on a logical progression of experimental evidence.
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Observation:
Density of 'atmospheric N₂' > Density of 'chemical N₂'

Hypothesis:
Atmosphere contains an unknown, heavier gas

Experiment:
Isolate the unknown gas by removing all known reactive gases (N₂, O₂)

Result:
A small fraction of gas remains (Argon)

Further Experimentation:
Subject Argon/Xenon to a wide range of harsh chemical conditions

Consistent Result:
No chemical reactions observed

Conclusion:
Argon and Xenon are chemically inert
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To cite this document: BenchChem. [Early experiments on the inertness of argon and
xenon]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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